Cas no 1341037-70-4 (5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 1341037-70-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD21362345
• CID: 4585554
• Update Time: 2025-11-05

5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester
• 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester(WX625048)
• tert-butyl 5-hydroxy-3-oxoazepane-1-carboxylate

• MDL： MFCD21362345
• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-5-4-8(13)6-9(14)7-12/h8,13H,4-7H2,1-3H3
• InChI Key： AOECZTLTSPZISB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)CC(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 357.7±42.0 °C at 760 mmHg
• Flash Point: 170.1±27.9 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester

Recent Advances in the Study of 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester (CAS: 1341037-70-4)

The compound 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester (CAS: 1341037-70-4) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This seven-membered lactam derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting protease inhibition and neurological disorders. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a precursor in the synthesis of novel gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment. The research team developed a highly efficient asymmetric synthesis route with an overall yield of 78%, significantly improving upon previous methods. The compound's unique stereochemistry at the 5-position was found to be crucial for biological activity.

In the field of antimicrobial research, a recent patent application (WO2023051234) disclosed derivatives of 1341037-70-4 showing promising activity against drug-resistant bacterial strains. The tert-butyl ester group was identified as critical for maintaining compound stability while allowing for subsequent derivatization. Molecular modeling studies suggest these compounds may inhibit bacterial cell wall synthesis through a novel mechanism.

Analytical characterization of 5-Hydroxy-3-Oxo-Azepane-1-Carboxylic Acid Tert-Butyl Ester has also advanced significantly. A 2024 paper in Analytical Chemistry presented a new LC-MS/MS method for quantifying this compound in biological matrices with a lower limit of detection of 0.1 ng/mL. This development is particularly important for pharmacokinetic studies of drug candidates derived from this scaffold.

Current challenges in working with this compound include its sensitivity to acidic conditions and the need for improved purification methods. Recent work published in Organic Process Research & Development (2024) addressed these issues by developing a continuous flow synthesis approach that minimizes degradation and improves scalability. The new process reduced impurities to less than 0.5% while maintaining the crucial stereochemical integrity.

Looking forward, the versatility of 1341037-70-4 as a building block continues to inspire new research directions. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for CNS disorders and inflammatory conditions. The coming years will likely see increased clinical translation of discoveries made with this important chemical scaffold.